Cas no 1378368-35-4 (tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate)

Technical Introduction: tert-Butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate is a chiral, bicyclic piperazine derivative featuring a hydroxyl group at the 7-position and a tert-butyl ester moiety. Its stereochemically defined structure makes it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive compounds targeting central nervous system (CNS) disorders or protease inhibition. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, while the hydroxyl group offers a handle for further functionalization. The rigid pyrrolopiperazine scaffold contributes to conformational restraint, improving binding affinity in drug design. This compound is typically employed in enantioselective synthesis, leveraging its high purity and well-characterized stereochemistry for precision in medicinal chemistry applications.
tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate structure
1378368-35-4 structure
Product Name:tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
CAS No:1378368-35-4
MF:C12H22N2O3
MW:242.314683437347
MDL:MFCD17017546
CID:3161478
PubChem ID:72698247
Update Time:2025-11-02

tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • <br>(7S,8aS)-tert-butyl7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxyla te
    • tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
    • MFCD17017546
    • SCHEMBL14815162
    • 1273564-60-5
    • WS-01772
    • 1378368-35-4
    • tert-butyl (7S,8aS)-7-hydroxy-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
    • SZLUJRHLIZAWGS-UWVGGRQHSA-N
    • (7S,8aS)-tert-butyl 7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
    • rel-(7S,8aS)-2-Boc-7-hydroxy-octahydropyrrolo[1,2-a]piperazine
    • tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate
    • (7S,8aS)-2-Boc-7-hydroxy-octahydropyrrolo[1,2-a]piperazine
    • tert-Butyl (7S,8aS)-rel-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
    • CS-0057958
    • TERT-BUTYL (7S,8AS)-7-HYDROXYHEXAHYDROPYRROLO[1,2-A]PYRAZINE-2(1H)-CARBOXYLATE
    • EN300-7307902
    • tert-butyl (7S,8aS)-7-hydroxy-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
    • CS-0368674
    • RACEMIC-(7S,8AS)-TERT-BUTYL7-HYDROXYHEXAHYDROPYRROLO[1,2-A]PYRAZINE-2(1H)-CARBOXYLATE
    • (7S,8aS)-tert-butyl7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
    • tert-Butyl (7S,8aS)-rel-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
    • W19692
    • MDL: MFCD17017546
    • Inchi: 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-5-4-13-8-10(15)6-9(13)7-14/h9-10,15H,4-8H2,1-3H3/t9-,10-/m0/s1
    • InChI Key: SZLUJRHLIZAWGS-UWVGGRQHSA-N
    • SMILES: O[C@@H]1CN2CCN(C(=O)OC(C)(C)C)C[C@@H]2C1

Computed Properties

  • Exact Mass: 242.163
  • Monoisotopic Mass: 242.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53A^2
  • XLogP3: 0.5

tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Pricemore >>

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tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Related Literature

Additional information on tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate

Exploring tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate (CAS No. 1378368-35-4): Properties, Applications, and Market Insights

The compound tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate (CAS No. 1378368-35-4) is a highly specialized chiral building block in modern organic synthesis. With its unique pyrrolo[1,2-a]piperazine core structure and tert-butyl ester protection, this molecule has gained significant attention in pharmaceutical research and fine chemical industries. Its stereochemistry at the 7S,8aS positions makes it particularly valuable for creating enantiomerically pure compounds.

From a structural perspective, this compound features a hydroxyl group at the 7-position and a carboxylate ester at the 2-position of the fused bicyclic system. The octahydropyrrolo[1,2-a]piperazine scaffold provides both rigidity and flexibility, making it an excellent template for drug design. Researchers are particularly interested in how the tert-butyl (7S,8aS)-7-hydroxy configuration influences biological activity when incorporated into larger molecular frameworks.

The synthesis of tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate typically involves multi-step sequences starting from commercially available chiral precursors. Recent publications highlight improved synthetic routes that enhance yield and purity while reducing environmental impact - a crucial consideration in today's green chemistry initiatives. The CAS 1378368-35-4 material is generally supplied as a white to off-white crystalline powder with high optical purity (>98% ee).

In pharmaceutical applications, this compound serves as a key intermediate for various therapeutic agents. Its structural features make it valuable for developing central nervous system (CNS) drugs, particularly those targeting neurological disorders that have seen increased research focus recently. The pyrrolopiperazine moiety is known to enhance blood-brain barrier penetration, making derivatives of 1378368-35-4 particularly interesting for neurodegenerative disease research.

Beyond pharmaceuticals, tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate finds use in specialty chemical applications. The compound's chirality and functional group diversity make it suitable for creating advanced materials with specific optical properties. Some researchers are exploring its potential in chiral catalysts for asymmetric synthesis, addressing the growing demand for enantioselective transformations in industrial processes.

The market for CAS 1378368-35-4 has shown steady growth, driven by increasing R&D investment in targeted therapies. Pharmaceutical companies are particularly interested in this scaffold for developing next-generation small molecule drugs with improved selectivity and reduced side effects. Recent patent analyses reveal multiple applications of derivatives containing the octahydropyrrolo[1,2-a]piperazine core in clinical-stage compounds.

Quality control of tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate typically involves HPLC analysis for purity assessment and polarimetry for optical rotation verification. Storage recommendations generally suggest keeping the material at 2-8°C under inert atmosphere to maintain stability. These handling protocols align with current Good Manufacturing Practice (cGMP) standards for pharmaceutical intermediates.

From a regulatory perspective, 1378368-35-4 is not currently classified as hazardous under major chemical inventories. However, researchers should always consult the latest Safety Data Sheets (SDS) for specific handling guidelines. The compound's increasing importance in medicinal chemistry has prompted several suppliers to offer custom synthesis and bulk quantities with certificates of analysis.

Future research directions for tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate derivatives may explore their potential in emerging therapeutic areas such as precision medicine and targeted protein degradation. The scaffold's versatility allows for modifications at multiple positions, enabling structure-activity relationship studies. Computational chemistry approaches are being increasingly applied to predict the properties of novel derivatives before synthesis.

For researchers working with CAS 1378368-35-4, recent literature suggests exploring its use in fragment-based drug discovery. The compound's moderate molecular weight and balanced physicochemical properties make it an attractive starting point for lead optimization programs. Several published studies demonstrate successful incorporation of this chiral building block into potent bioactive molecules with improved pharmacokinetic profiles.

The synthesis and application of tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate represent an excellent example of how complex chiral intermediates enable advances in drug discovery. As the pharmaceutical industry continues to emphasize stereochemically pure compounds, the demand for such specialized building blocks is expected to grow. Ongoing developments in catalytic asymmetric synthesis may further improve access to this valuable scaffold.

In analytical characterization, modern techniques like LC-MS and chiral SFC (Supercritical Fluid Chromatography) have become invaluable tools for quality assessment of 1378368-35-4 and its derivatives. These methods provide rapid and accurate determination of purity and enantiomeric excess, which are critical parameters for pharmaceutical applications. The compound's well-defined spectroscopic signatures (NMR, IR) also facilitate structural confirmation.

The global supply chain for tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate has expanded in recent years, with multiple specialty chemical manufacturers offering this compound at various scales. Pricing trends reflect the technical challenges associated with its stereoselective synthesis, though economies of scale are beginning to emerge as demand increases. Current market analysis suggests particularly strong growth in the Asia-Pacific region.

From a medicinal chemistry perspective, the pyrrolo[1,2-a]piperazine scaffold offers unique opportunities for molecular design. The constrained conformation of CAS 1378368-35-4 can help reduce the conformational flexibility of drug candidates, potentially improving target binding and metabolic stability. These characteristics align well with current trends in rational drug design that emphasize molecular rigidity for enhanced pharmacological properties.

Environmental considerations for tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate production are increasingly important. Recent process chemistry innovations have focused on reducing solvent waste and improving atom economy in its synthesis. These developments respond to the pharmaceutical industry's growing commitment to sustainable practices while maintaining the high purity standards required for drug development.

In conclusion, tert-butyl (7S,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate (CAS No. 1378368-35-4) represents a valuable chiral intermediate with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features continue to inspire novel therapeutic approaches, particularly in areas requiring precise stereochemical control. As synthetic methodologies advance and therapeutic needs evolve, this compound is poised to play an increasingly important role in modern chemical research and development.

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